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Introduction

Cell-free protein synthesis (CFPS) has become a powerful platform for rapid protein production,

enabling applications from high-throughput screening in drug discovery to the manufacturing of

biologics.[1][2] Unlike traditional in vivo methods, CFPS systems utilize cellular machinery in a

test tube, offering an open environment that allows for direct control over reaction conditions

and the ability to synthesize proteins that may be toxic to living cells.[1][3] A significant

advancement in optimizing protein yield and functionality in these systems is the use of

chemically modified messenger RNA (mRNA).

Incorporating modified nucleotides, such as pseudouridine (Ψ), into mRNA transcripts during in

vitro transcription (IVT) has been shown to confer significant advantages.[4][5] Replacing

standard uridine triphosphate (UTP) with pseudouridine triphosphate (pseudo-UTP) can

enhance the translational capacity of the mRNA and increase its biological stability.[5][6]

Furthermore, pseudo-UTP modified mRNA has been demonstrated to be less immunogenic,

which is a critical factor for therapeutic applications.[5][6] This application note provides a

detailed experimental workflow and protocols for the cell-free expression of proteins using

pseudo-UTP modified mRNA, intended for researchers, scientists, and professionals in drug

development.

Overall Experimental Workflow
The process begins with the generation of a suitable DNA template, followed by in vitro

transcription to synthesize pseudo-UTP containing mRNA. This purified mRNA is then used as
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a template in a cell-free protein synthesis reaction. Finally, the expressed protein is analyzed

for yield and identity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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